Cas no 1823338-84-6 (1-(Pyridin-3-yl)piperidine-3-carbonitrile)

• Product Name: 1-(Pyridin-3-yl)piperidine-3-carbonitrile
• CAS No: 1823338-84-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 4727882
• PubChem ID: 71721218
• Update Time: 2025-11-03

1-(Pyridin-3-yl)piperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-yl)piperidine-3-carbonitrile
• FCH2496380
• AX8260294

• Inchi： 1S/C11H13N3/c12-7-10-3-2-6-14(9-10)11-4-1-5-13-8-11/h1,4-5,8,10H,2-3,6,9H2
• InChI Key： GCQYMLRBUQHIQF-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=CC=2)CCCC(C#N)C1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.9
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(Pyridin-3-yl)piperidine-3-carbonitrile

Recent Advances in the Study of 1-(Pyridin-3-yl)piperidine-3-carbonitrile (CAS: 1823338-84-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(Pyridin-3-yl)piperidine-3-carbonitrile (CAS: 1823338-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyridine and piperidine scaffold, has been explored for its diverse biological activities, including its role as a kinase inhibitor and its potential in modulating central nervous system (CNS) targets. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, highlighting its promise as a lead compound for therapeutic interventions.

One of the key areas of investigation has been the compound's interaction with specific kinase targets, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(Pyridin-3-yl)piperidine-3-carbonitrile exhibits selective inhibition of CDK2, a critical regulator of cell cycle progression. The study utilized molecular docking and kinetic assays to elucidate the binding mode and inhibitory mechanism, revealing a unique interaction with the ATP-binding pocket of CDK2. These findings suggest potential applications in oncology, particularly for cancers characterized by dysregulated CDK activity.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in CNS disorders. A preclinical study conducted by a team at the University of Cambridge investigated the neuroprotective effects of 1-(Pyridin-3-yl)piperidine-3-carbonitrile in models of Parkinson's disease. The compound was found to attenuate oxidative stress and mitochondrial dysfunction in dopaminergic neurons, possibly through modulation of the Nrf2-ARE pathway. These results, published in ACS Chemical Neuroscience, underscore the compound's versatility and its potential as a multifunctional therapeutic agent.

Structural modifications of 1-(Pyridin-3-yl)piperidine-3-carbonitrile have also been a focus of recent research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives with improved pharmacokinetic properties. The study highlighted the importance of the cyano group at the 3-position of the piperidine ring for maintaining biological activity while enhancing metabolic stability. These findings provide valuable insights for future drug design efforts aimed at optimizing this scaffold for clinical use.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 1-(Pyridin-3-yl)piperidine-3-carbonitrile. A novel catalytic asymmetric synthesis method, published in Organic Letters, offers a more efficient route to enantiomerically pure forms of the compound. This development is particularly significant given the increasing emphasis on chirality in drug development and the potential for stereospecific biological effects.

In conclusion, 1-(Pyridin-3-yl)piperidine-3-carbonitrile (CAS: 1823338-84-6) represents a promising scaffold in medicinal chemistry with diverse biological activities. Recent studies have expanded our understanding of its mechanisms of action, therapeutic potential, and structural requirements for optimal activity. As research continues, this compound may serve as a valuable tool for probing biological pathways and as a starting point for the development of novel therapeutics targeting kinase-dependent diseases and CNS disorders.